N-(2,6-dichlorophenyl)-2-{[4-methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-[[4-methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H20Cl2N4OS2/c1-11-6-7-12-13(9-28-16(12)8-11)19-24-25-20(26(19)2)29-10-17(27)23-18-14(21)4-3-5-15(18)22/h3-5,9,11H,6-8,10H2,1-2H3,(H,23,27)
• InChI Key: HZSHXKMNTXAVMX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC=C2C3=NN=C(N3C)SCC(=O)NC4=C(C=CC=C4Cl)Cl
• Molecular Formula: C20H20Cl2N4OS2
• Molecular Weight: 467.4 g/mol

Description

N-(2,6-dichlorophenyl)-2-{[4-methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide: is a complex organic compound characterized by its unique structure, which includes a dichlorophenyl group, a triazole ring, and a benzothiophene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,6-dichlorophenyl)-2-{[4-methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves multiple steps:

Formation of the Triazole Ring: This can be achieved through a cyclization reaction involving appropriate precursors under controlled conditions.

Introduction of the Benzothiophene Moiety: This step may involve the use of palladium-catalyzed coupling reactions.

Attachment of the Dichlorophenyl Group: This can be done through nucleophilic substitution reactions.

Final Assembly: The final step involves the coupling of the intermediate products to form the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the benzothiophene moiety.

Reduction: Reduction reactions can occur at the triazole ring, potentially leading to the formation of dihydrotriazole derivatives.

Substitution: The dichlorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Electrophilic reagents like bromine or chlorinating agents can be employed.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Dihydrotriazole derivatives.

Substitution: Halogenated derivatives of the dichlorophenyl group.

Scientific Research Applications

N-(2,6-dichlorophenyl)-2-{[4-methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of diseases involving oxidative stress.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-(2,6-dichlorophenyl)-2-{[4-methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves its interaction with specific molecular targets:

Molecular Targets: Enzymes or receptors involved in oxidative stress pathways.

Pathways Involved: The compound may modulate the activity of these targets, leading to changes in cellular redox states and subsequent biological effects.

Comparison with Similar Compounds

Similar Compounds

• **Dichloro